Cas no 2179038-50-5 (Ethyl 2,3-Dichloro-6-methoxybenzoate)

• Product Name: Ethyl 2,3-Dichloro-6-methoxybenzoate
• CAS No: 2179038-50-5
• MF: C₁₀H₁₀Cl₂O₃
• MW: 249.090601444244
• CID: 5074344
• Update Time: 2025-07-24

Ethyl 2,3-Dichloro-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-Dichloro-6-methoxybenzoate

• Inchi： 1S/C10H10Cl2O3/c1-3-15-10(13)8-7(14-2)5-4-6(11)9(8)12/h4-5H,3H2,1-2H3
• InChI Key： XYIKUIWBWUMISN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C(=O)OCC)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2,3-Dichloro-6-methoxybenzoate

Comprehensive Overview of Ethyl 2,3-Dichloro-6-methoxybenzoate (CAS No. 2179038-50-5): Properties, Applications, and Industry Insights

Ethyl 2,3-Dichloro-6-methoxybenzoate (CAS No. 2179038-50-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its methoxy and dichloro functional groups, has garnered significant attention due to its unique chemical properties and potential in synthetic chemistry. With the growing demand for high-precision intermediates in drug development, compounds like Ethyl 2,3-Dichloro-6-methoxybenzoate are increasingly sought after by researchers and manufacturers alike.

The molecular structure of Ethyl 2,3-Dichloro-6-methoxybenzoate features a benzoate core substituted with methoxy and dichloro groups, which contribute to its stability and reactivity. This configuration makes it an excellent candidate for cross-coupling reactions, a topic frequently searched in academic and industrial circles. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of such compounds to minimize environmental impact, aligning with global sustainability goals.

In the pharmaceutical sector, Ethyl 2,3-Dichloro-6-methoxybenzoate serves as a key intermediate in the synthesis of bioactive molecules. Its role in constructing complex heterocycles—often highlighted in drug discovery forums—makes it invaluable for developing treatments targeting metabolic disorders and inflammatory diseases. Additionally, its agrochemical applications include use as a precursor for herbicides and fungicides, addressing the rising need for crop protection solutions amid climate change challenges.

From a commercial perspective, the compound’s CAS No. 2179038-50-5 is frequently queried in supplier databases, reflecting its niche market demand. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with industry standards. As regulatory frameworks evolve, understanding the safety data sheets (SDS) and handling protocols for Ethyl 2,3-Dichloro-6-methoxybenzoate remains critical for safe laboratory and industrial practices.

Emerging research trends, such as AI-driven molecular design and high-throughput screening, further underscore the relevance of this compound. Researchers often explore its potential in catalysis and material science, particularly in designing polymers with enhanced thermal stability. These interdisciplinary applications position Ethyl 2,3-Dichloro-6-methoxybenzoate as a compound of enduring scientific and industrial significance.

In summary, Ethyl 2,3-Dichloro-6-methoxybenzoate (CAS No. 2179038-50-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted uses, coupled with advancing synthetic methodologies, ensure its continued prominence in both academic research and commercial production. For professionals seeking reliable data or sourcing options, this compound represents a compelling case study in the dynamic landscape of fine chemicals.